Cas no 137628-39-8 (Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-)
137628-39-8 structure
Product Name:Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-
CAS No:137628-39-8
MF:C11H16O2
MW:180.243543624878
CID:1245372
Update Time:2024-08-03
Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)-
- Benzenemethanol, α-ethyl-4-methoxy-α-methyl-, (αS)-
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- Inchi: 1S/C11H16O2/c1-4-11(2,12)9-5-7-10(13-3)8-6-9/h5-8,12H,4H2,1-3H3/t11-/m0/s1
- InChI Key: AAMGLJLQWOAEGW-NSHDSACASA-N
- SMILES: C1([C@@](CC)(C)O)=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 180.11508
Experimental Properties
- Density: 1.014±0.06 g/cm3(Predicted)
- Boiling Point: 282.9±23.0 °C(Predicted)
- PSA: 29.46
- pka: 14.56±0.29(Predicted)
Benzenemethanol, a-ethyl-4-methoxy-a-methyl-, (S)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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